molecular formula C10H6N4O B8371854 3-Isoquinolinecarbonyl azide CAS No. 1119545-65-1

3-Isoquinolinecarbonyl azide

Cat. No.: B8371854
CAS No.: 1119545-65-1
M. Wt: 198.18 g/mol
InChI Key: BKHDVLNPBLSCKA-UHFFFAOYSA-N
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Description

3-Isoquinolinecarbonyl azide is a useful research compound. Its molecular formula is C10H6N4O and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

1119545-65-1

Molecular Formula

C10H6N4O

Molecular Weight

198.18 g/mol

IUPAC Name

isoquinoline-3-carbonyl azide

InChI

InChI=1S/C10H6N4O/c11-14-13-10(15)9-5-7-3-1-2-4-8(7)6-12-9/h1-6H

InChI Key

BKHDVLNPBLSCKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C=NC(=CC2=C1)C(=O)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of isoquinoline-3-carbohydrazide (43 g, 0.23 mol) in aqueous HCl (1 N, 230 mL) and water (1 L) was added a solution of NaNO2 (23.8 g, 0.34 mol) in water (200 mL) dropwise at 0-5° C. The mixture was stirred at 0-5° C. for 4 h. LC-MS indicated the reaction was not completed. Another solution of NaNO2 (11.9 g, 0.115 mol) in water (60 mL) was added and the reaction mixture was stirred at 0-5° C. until LC-MS indicated the completion of the reaction. The precipitate was filtered, washed with cold water, and dried under high vacuum to give isoquinoline-3-carbonyl azide (42.7 g, 93.8%) as a white solid. LRMS (M+H+) m/z 199.2.
Quantity
43 g
Type
reactant
Reaction Step One
Name
Quantity
230 mL
Type
solvent
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Name
Quantity
23.8 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
Quantity
11.9 g
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
solvent
Reaction Step Three

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